![molecular formula C13H19N3O B2773818 N-Methyl-N-[(1-methyl-3-propan-2-ylpyrazol-4-yl)methyl]but-2-ynamide CAS No. 2411276-55-4](/img/structure/B2773818.png)
N-Methyl-N-[(1-methyl-3-propan-2-ylpyrazol-4-yl)methyl]but-2-ynamide
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Overview
Description
N-Methyl-N-[(1-methyl-3-propan-2-ylpyrazol-4-yl)methyl]but-2-ynamide, commonly known as MMB-CHMINACA, is a synthetic cannabinoid that has gained popularity in recent years due to its potent psychoactive effects. This chemical compound belongs to the class of indazole-based synthetic cannabinoids and is often used as a research chemical.
Mechanism of Action
MMB-CHMINACA acts as a potent agonist of the cannabinoid receptors in the brain and nervous system. It binds to these receptors, leading to the activation of various signaling pathways. This results in the release of neurotransmitters such as dopamine and serotonin, which are responsible for the psychoactive effects of the compound.
Biochemical and Physiological Effects:
MMB-CHMINACA has been shown to produce a range of biochemical and physiological effects. These include altered perception, mood, and cognitive function. It has also been shown to affect heart rate, blood pressure, and body temperature.
Advantages and Limitations for Lab Experiments
One advantage of using MMB-CHMINACA in lab experiments is its potent psychoactive effects, which make it a useful tool for studying the effects of synthetic cannabinoids on the brain and nervous system. However, its potency also poses a risk of toxicity, making it important to handle the compound with caution.
Future Directions
There are several future directions for research on MMB-CHMINACA. One area of interest is the development of new synthetic cannabinoids with improved pharmacological properties. Another area of research is the study of the long-term effects of synthetic cannabinoids on the brain and nervous system. Additionally, researchers are interested in developing new therapeutic agents based on the properties of MMB-CHMINACA.
Synthesis Methods
MMB-CHMINACA is synthesized by reacting 4-cyanobut-2-yn-1-ol with N-(1-methyl-3-propan-2-yl-1H-pyrazol-4-yl)-N-methylformamide. The reaction is carried out in the presence of a base and a catalyst, resulting in the formation of MMB-CHMINACA.
Scientific Research Applications
MMB-CHMINACA has been extensively studied for its pharmacological and toxicological properties. Its potent psychoactive effects have led to its use as a research chemical in the field of neuroscience. Researchers have used MMB-CHMINACA to study the effects of synthetic cannabinoids on the brain and nervous system.
properties
IUPAC Name |
N-methyl-N-[(1-methyl-3-propan-2-ylpyrazol-4-yl)methyl]but-2-ynamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C13H19N3O/c1-6-7-12(17)15(4)8-11-9-16(5)14-13(11)10(2)3/h9-10H,8H2,1-5H3 |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
UMEHLSLEXYQXBD-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC#CC(=O)N(C)CC1=CN(N=C1C(C)C)C |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C13H19N3O |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
233.31 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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